This review presents the applications of BaMnO4 as an efficient oxidizing reagent in oxidation of organic compounds. Using BaMnO4, benzylic, aromatic allylic alcohols, propargylic alcohols, and acyloins were converted to their corresponding carbonyl compounds. Also, oxidations of thiazolines and oxazolines to prepare aromatic thiazol and oxazole heterocycles were performed. Using this oxidant, alcohols were successfully oxidized and participated in tandem oxidation–Wittig reaction with halides. This reagent was also used to oxidative cyc1ization of benzylideneamino anilines, phenols and thiophenols for the synthesis of benzimidazoles, benzoxazoles and benzthiazoles. The oxidative coupling of thiols, 1,4-dihydropyridin derivatives and conversion of thiazolidines to thiazolines and the preparation of symmetrical disulfides were proceeded by this oxidative reagent. Using BaMnO4 in oxidation of organic compounds is more advantageous with respect to traditional manganese based oxidants, more notably with MnO2. Graphical abstract

In recent years, there is a great demand for the development of orange–red phosphors for temporary applications in the sides of lighting and display. This study investigated the photoluminescence properties of a new tungstate phosphor Li3Ba2Gd3−x(WO4)8:xSm3+ synthesized using traditional high-temperature solid-state reactions. In response to 405 nm light excitation, three main peaks appeared at 647, 610, and 592 nm. This represents the 4f → 4f characteristic transition of Sm3+. Due to concentration quenching effect, x = 0.12 is the best concentration for Sm3+ ions doping, and further increasing Sm3+ will decrease emission intensity. Using experimental data, the critical energy transition distance at which concentration quenching occurs can be determined to be 10.8 Å, meaning primarily an interaction between dipoles. In the decay curves of Li3Ba2Gd3−x(WO4)8:xSm3+, the luminescent lifetimes decreased from 830 to 509 μs as Sm3+ concentration increased. Color coordinates of Li3Ba2Gd2.88(WO4)8:0.12Sm3+ are (0.593, 0.406), which correspond to orange–red color. Moreover, the phosphor exhibited good thermal stability, retaining 65.2% of its intensity at 200 °C comparing with that at 25 °C. According to these results, Li3Ba2Gd2.88(WO4)8:0.12Sm3+ is a good orange–red phosphor for light-emitting diodes.

Epilepsy is one of the most common neurological diseases and affects 1–2% of the world’s population. Epilepsy is associated with recurrent and unpredictable seizures. Since 20% of epileptic patients suffer from drug resistance, much research is being done to find new ways to treat epilepsy. One of the new therapies is low-frequency deep brain stimulation (L-DBS). Although this method has an anticonvulsant effect and is used as a new method for the treatment of drug-resistant epilepsy, the mechanism of its action is still unclear. Understanding the changes in the amount of expression of proteins and enzymes in the nervous system following the induction of L-DBS is helpful for understanding the mechanism of effects of L-DBS. In this study, rats were first kindled (Common laboratory model of seizures and epilepsy) by electrical kindling (kindled group) and then received the L-DBS (kindled + L-DBS group). Comparison and analysis of the proteome of kindled and L-DBS-treated rats were performed by comparative proteomics using two-dimensional gel electrophoresis. We observed that electrical kindling induced changes in a series of proteins, that normalized by L-DBS. We identified 23 of these proteins as a sample by MALDI TOF/TOF. The protein–protein interaction network was also drawn for these 23 proteins. The most important pathway attributed to these proteins is the cytoskeleton pathway. Our results showed that the cytoskeleton after destruction by electrical kindling was restored to the normal by L-DBS.

A simple and rapid reverse-phase high-performance liquid chromatographic method was used for the determination of propineb and tricyclazole by pre-column derivatization with ethyl iodide. The factors affecting the derivatization reaction and separation conditions were carefully evaluated and optimized. The optimum derivatization reaction conditions were as follows: reaction time = 15 min, reaction temperature = 40 °C, concentration of ethylenediaminetetraacetic acid solution = 30 mM, pH of ethylenediaminetetraacetic acid solution = 10 and volume of ethyl iodide = 0.5 mL. The method was validated as per the Directorate-General Health and Consumer Protection and International Conference on Harmonization guidelines concerning system suitability, specificity, linearity, precision, accuracy, robustness, limit of detection and limit of quantification. The validated method was successfully applied to the commercially available pesticide formulations, yielding excellent and precise results.

Using biomass materials for activated carbon preparation through a simple and expedient method is a highly appropriate approach for sustainable and green development. Here, for the first time the waste neem (Azadirachta Indica) leaf was used for the development of activated carbon in the microwave process assisted with K2CO3 as an activating agent, and its performance was checked for methylene blue dye (MB) removal. The neem leaves activated carbon (NLAC) was analyzed with sophisticated instrument, where the SEM, XRD and pHIEP results showed that NLAC surface has highly active pores, is crystalline in nature and has a pHIEP value of 6.9. The FTIR data indicated that a number of active functional groups (–OH, –COOH, etc.) were present on the NLAC surface. The BET data presented that material has a good surface area of 50.69 m2/g and a pore volume of 0.014 cm3/g. More than 96% of MB dye was removed in the obtained environments of 10 mg/L MB dye concentration, pH 7, contact time 100 min, adsorbent dose of 70 mg and temperature 80 °C, respectively. The removal data were suitably followed by Langmuir isotherm model (R2 = 0.96) having an uptake capacity of 132.52 mg/g. Kinetics data for MB removal were matched with the pseudo-second-order model with a R2 of 0.96. The adsorption process was spontaneous in nature, where \(\Delta H\) and \(\Delta S\) values were 0.029 kJ/mol and 0.095 kJ/Kmol. The adsorption mechanism was followed by three types of interaction, i.e., electrostatic attraction, hydrogen bonding and pi–pi interaction, respectively.

A three-component approach was conducted to adeptly prepare a new series of (Z)-bis(N-phenylthiazol-2(3H)-imines. The newly synthesized compounds were prepared by refluxing a ternary mixture of phenyl isothiocyanate, the suitable α-bromoketones, and alkane-linked diamines in ethanol. Reaction conditions were optimized by comparing the yield of the final product under various bases, solvents, temperatures, and base-to-starting-materials molar ratios. The intended hybrids were produced with 85–96% yields while using ethanol at 80 °C for 3–5 h in the presence of anhydrous sodium acetate. The ascribed configuration of new products as well as the regioselectivity of the one-pot reaction were confirmed using both spectral data (1D and 2D NMR) and DFT-calculation techniques.Graphical abstract

A promoted NaY zeolite ion exchanged by Cu, Zn, Co, and Ni characterized by XRD, FESEM, BET surface area, TGA, and XRF techniques, and evaluated in desulfurization of diesel fuels as an adsorbent. Commercial diesel fuel containing 2020 ppm sulfur-containing materials is used as feed, which is reduced to 89, 75, 78, and 75 ppm by Co, Ni, Cu, and Zn ion-exchanged zeolite Y, respectively. Also, the recycle life results exhibited a high thermal and chemical stability of prepared adsorbents at 4500C. It showed that the desulfurization capacity of prepared zeolites is stable after seven cycles of the adsorption process. The optimum calcination temperature showed that the most of adhered organic molecules were eliminated from the adsorbents between 450 and 5000C. The contact time result showed that more than 92% of the desulfurization process has done in the initial 10 min. The diesel efficiency yield results showed that the most of diesel have released after the desulfurization process, and Cu, Co, Zn, and Ni ion-exchanged zeolites passed about 94, 90, 87, and 91% refined diesel after desulfurization, respectively. Therefore, an ion-exchanged zeolite Y has been considered a useful adsorbent for industrial applications.

The presence of emerging pollutants in water bodies has become a significant concern due to their potential adverse effects on human health and the environment. In recent years, bio-sorbents have emerged as promising alternatives for the removal of emerging pollutants due to their eco-friendly nature, cost-effectiveness, and high adsorption capacities. However, primary biochar has some drawbacks like the least adsorption capacity and small sorption limits. However, biochar must be improved in order to be used in the treatment of emulsifiable concentrate water. Number of attempt has been made on the confiscation of ECs from effluents by modified biochar (mBC) are currently available. Functionalizing biochar involves modifying its surface properties to enhance its performance in different applications. These modifications can be achieved through various techniques, leading to biochars with different physicochemical properties. The impacts, behaviors, and adsorption processes of customized biochar on various Environmental Pollutants (EPs) depend on these variations. It is vital to evaluate and assimilate information regarding EC adsorption in a systematic manner. Concerning modified biochar. The first method for removing EC from charcoal is discussed in this review paper. The performance and adsorption mechanism of mBC on conventional EPs are examined. Ultimately, the leading study trends and developments, along with ideas and recommendations for impending progress, are discussed.

Spirulina sp. (AlgS) was modified with the cationic surfactant hexadechyltrimethylammonium bromide (HDTMA-Br) to produce a positively charged adsorbent (AlgS-HDTMA) through a cation exchange reaction. The functional groups contained in the adsorbent were studied using an infrared (IR) spectrometer, while the surface morphology and constituent elements were studied using SEM-EDX. The AlgS-HDTMA adsorbent was applied to the mono-component and bi-component adsorption of methyl orange (MO) and crystal violet (CV) dyes. The adsorption experiments were carried out using the batch method to determine the kinetics, isotherms, mechanisms, and adsorption competition of MO and CV against the adsorbent. The amount of MO and CV adsorbed by AlgS-HDTMA was compared with the adsorbent modified by Spirulina sp. algae with Na+ ions (AlgS-Na) in the form of both mono-component and bi-component which showed greater results than AlgS-Na. MO and CV adsorption competition against AlgS-HDTMA was dominated by MO with the bi-component Langmuir isotherm constant (bj) for MO and CV of 15.60 and 2.80 × 10–2 L/mmolequiv, respectively. Surface modification of AlgS with cationic surfactant HDTMA-Br has resulted in a rich positive charge, making it more effective to adsorb anionic dyes such as MO. Data on the ability to reuse adsorbents are an important aspect in handling wastewater treatment because it is very meaningful in reducing water treatment costs. The results of adsorption of MO solution and desorption with 0.1 M hydrochloric acid solution as eluent with 1–4 repetitions were: 97.8, 94.13, 89.39, and 86.27%. These data indicate that the repetition of 4 times did not significantly reduce the adsorption capacity of MO. Lastly, the wastewater study confirms that AlgS-HDTMA adsorbents are promising as biomass for anionic/cationic dye adsorption. The review is highly beneficial for scientists, wastewater treatment, and industrial communities to support the sustainable development of natural resources.

BiVO4 (BVO) and Li0.5Fe2.5O4 (LFO) semiconducting ceramic oxides were synthesized by solid state and auto-combustion methods, respectively. Three different magnetic composites (BVO25/LFO75, BVO50/LFO50 and BVO75/LFO25) between BVO and LFO were prepared and characterized systematically using powder X-ray diffraction (PXRD), scanning electron microscopy (SEM), energy dispersive X-ray spectroscopy (EDAX), Transmission electron microscopy (TEM), diffuse reflectance spectroscopy (DRS) and vibrating-sample magnetometer (VSM technique). PXRD studies confirmed the formation of single phase BVO, LFO and the composites. SEM analysis revealed the irregular shaped particles of the samples with average sizes ~ 70 nm. As confirmed from the magnetic measurements using VSM, all composites were found to be magnetic in nature and the magnetization decreases with increasing BVO content in the composites. Using DRS, band gaps of all samples were estimated and are in the visible region (2.09–2.37 eV). All samples were employed as photocatalysts for the degradation of methylene blue under visible light irradiation and the rate of degradation has been monitored using UV–Vis spectroscopy. The nanocomposite with 50 wt% BVO + 50 wt% LFO exhibited maximum efficiency in the presence of H2O2. The catalyst can be retrievable magnetically and reusable up to 5 cycles, without considerable drop in its activity.